8-(4-(Trifluoromethyl)anilino)quercetin

• Molecular Formula: C22H14F3NO7
• Molecular Weight: 461.3 g/mol
• InChI: InChI=1S/C22H14F3NO7/c23-22(24,25)10-2-4-11(5-3-10)26-17-15(30)8-14(29)16-18(31)19(32)20(33-21(16)17)9-1-6-12(27)13(28)7-9/h1-8,26-30,32H
• InChIKey: KOFLRRUFDKLQEK-UHFFFAOYSA-N

8-(4-(Trifluoromethyl)anilino)quercetin: ErmA Inhibitor Overview

8-(4-(Trifluoromethyl)anilino)quercetin is a synthetic flavonoid derivative belonging to the class of nitrogen-containing flavonoids, prepared via Buchwald–Hartwig amination of quercetin with 4-(trifluoromethyl)aniline [1]. This compound is characterized by the introduction of a substituted aniline moiety at the flavonoid core, a modification that fundamentally alters its biological profile relative to unmodified quercetin [1]. Primary literature documents that this derivative exhibits distinct activity in modulating bacterial antibiotic resistance mechanisms, specifically via ErmA methyltransferase inhibition, while displaying a markedly different anti-inflammatory and cytotoxicity signature compared to the parent compound [1].

ErmA ribosomal methyltransferase inhibition studies

Macrolide resistance reversal research in S. aureus

Synthetic flavonoid with C-8 trifluoromethylanilino modification

• [1] Hurtová M, Brdová D, Křížkovská B, Tedeschi G, Nejedlý T, Strnad O, Dobiasová S, Osifová Z, Kroneislová G, Lipov J, Valentová K, Viktorová J, Křen V. Nitrogen-Containing Flavonoids─Preparation and Biological Activity. ACS Omega. 2024;9(32):34938–34950. doi:10.1021/acsomega.4c04627 View Source

8-(4-(Trifluoromethyl)anilino)quercetin: Why Generic Analogs Fail

Generic substitution between 8-(4-(trifluoromethyl)anilino)quercetin and unmodified quercetin is scientifically invalid due to divergent biological activity profiles arising from the aniline modification. While quercetin exhibits both antioxidant and anti-inflammatory activities, the introduction of the 4-(trifluoromethyl)anilino group completely abolishes the anti-inflammatory activity of the parent scaffold [1]. Simultaneously, this modification confers a new functional capability — potent inhibition of ErmA ribosomal methyltransferase — which is not a primary activity of unmodified quercetin [1]. Furthermore, the derivative demonstrates quantitatively superior modulation of gentamicin resistance in Staphylococcus aureus compared to the parent compound [1]. These functional divergences preclude any assumption of interchangeability in research or industrial applications requiring specific biological outcomes.

This compound

Targets ErmA via C-8 trifluoromethylanilino group, reversing macrolide and aminoglycoside resistance

Generic quercetin / simple flavonoids

Lacks resistance-reversal activity; similar structure does not confer ErmA engagement or resensitization

• [1] Hurtová M, Brdová D, Křížkovská B, Tedeschi G, Nejedlý T, Strnad O, Dobiasová S, Osifová Z, Kroneislová G, Lipov J, Valentová K, Viktorová J, Křen V. Nitrogen-Containing Flavonoids─Preparation and Biological Activity. ACS Omega. 2024;9(32):34938–34950. doi:10.1021/acsomega.4c04627 View Source

8-(4-(Trifluoromethyl)anilino)quercetin: Head-to-Head Evidence

Superior ErmA Inhibition Efficacy vs. Parent Quercetin

In a direct head-to-head comparison, 8-(4-(trifluoromethyl)anilino)quercetin was approximately 7 times more effective than unmodified quercetin in modulating erythromycin resistance [1]. The parent compound quercetin, while possessing documented antioxidant and anti-inflammatory properties, exhibits only modest activity in attenuating antibiotic resistance in bacterial systems [1].

ErmA Resistance Reversal

Head-to-head

7× more effective vs quercetin

Supports ErmA-target engagement study context

MRSA 3596 strain; ermA gene product assay

Evidence Dimension	Relative effectiveness in modulating erythromycin resistance
Target Compound Data	7× effectiveness relative to parent compound
Comparator Or Baseline	Unmodified quercetin (parent compound, baseline = 1×)
Quantified Difference	Approximately 7-fold enhancement
Conditions	Staphylococcus aureus strains expressing ermA or ermC methyltransferase genes

Why This Matters

For researchers investigating antimicrobial resistance modulation or screening for bacterial methyltransferase inhibitors, this 7-fold enhancement represents a functional gain that parent quercetin cannot provide at equivalent concentrations.

• [1] Hurtová M, Brdová D, Křížkovská B, Tedeschi G, Nejedlý T, Strnad O, Dobiasová S, Osifová Z, Kroneislová G, Lipov J, Valentová K, Viktorová J, Křen V. Nitrogen-Containing Flavonoids─Preparation and Biological Activity. ACS Omega. 2024;9(32):34938–34950. doi:10.1021/acsomega.4c04627 View Source

Potent Gentamicin Resistance Reversal in MRSA vs. Quercetin

8-(4-(Trifluoromethyl)anilino)quercetin exhibits calculated therapeutic index values of 13.94 in HaCaT (human keratinocyte) cells and 13.32 in HDF (human dermal fibroblast) cells, attributable to its lower cytotoxicity relative to its effective concentration range [1].

Gentamicin Resensitization MIC

Head-to-head

8.1 µM

Supports aminoglycoside resensitization screening

MRSA clinical strain; quercetin >200 µM (inactive)

Evidence Dimension	Therapeutic index (TI) in two human cell lines
Target Compound Data	TI = 13.94 (HaCaT); TI = 13.32 (HDF)
Comparator Or Baseline	Comparative TI values for parent quercetin are not reported in the same study; the reported TI values derive from cytotoxicity data (CC50) relative to effective concentration ranges observed for this derivative
Quantified Difference	TI values exceed 13 in both cell lines, indicating a quantifiable safety margin under the tested conditions
Conditions	HaCaT human keratinocyte cell line; HDF human dermal fibroblast cell line

Why This Matters

The quantified therapeutic index enables procurement decisions based on safety margin considerations; a TI exceeding 10 provides a defined window for experimental dosing in cell-based studies.

• [1] Hurtová M, Brdová D, Křížkovská B, Tedeschi G, Nejedlý T, Strnad O, Dobiasová S, Osifová Z, Kroneislová G, Lipov J, Valentová K, Viktorová J, Křen V. Nitrogen-Containing Flavonoids─Preparation and Biological Activity. ACS Omega. 2024;9(32):34938–34950. doi:10.1021/acsomega.4c04627 View Source

Favorable Therapeutic Index vs. Doxorubicin

In ErmA gene-positive methicillin-resistant Staphylococcus aureus (MRSA) strain 3596, 8-(4-(trifluoromethyl)anilino)quercetin (at 6.25 µg/mL) reduced the erythromycin minimum inhibitory concentration (MIC) from 15.9 ± 0.8 µg/mL to 6.9 ± 0.2 µg/mL, a reduction of approximately 9 µg/mL [1]. The interaction was classified as synergistic based on checkerboard assay interpretation [1].

Selectivity Window

Cross-study comparable

TI >13; IC50 >25 µM

Supports selectivity window review in cell models

HaCaT & HDF cells; vs doxorubicin IC50

ErmA Binding Mode

Supporting evidence

RNA-binding pocket interaction predicted

Supports mechanism-of-action context for SAR studies

In silico docking; class-level inference

Evidence Dimension	Erythromycin MIC reduction in ErmA-positive MRSA
Target Compound Data	Erythromycin MIC = 6.9 ± 0.2 µg/mL (with 6.25 µg/mL derivative)
Comparator Or Baseline	Erythromycin MIC = 15.9 ± 0.8 µg/mL (erythromycin alone, baseline)
Quantified Difference	MIC reduction of 9.0 µg/mL (fold reduction = 2.30 ± 0.03)
Conditions	S. aureus strain 3596 (ermA gene positive), checkerboard synergy assay

Why This Matters

This quantitative MIC reduction and synergy classification provide evidence for its utility in antimicrobial combination studies targeting ErmA-mediated macrolide resistance, distinguishing it from compounds lacking this specific synergy profile.

• [1] Hurtová M, Brdová D, Křížkovská B, Tedeschi G, Nejedlý T, Strnad O, Dobiasová S, Osifová Z, Kroneislová G, Lipov J, Valentová K, Viktorová J, Křen V. Nitrogen-Containing Flavonoids─Preparation and Biological Activity. ACS Omega. 2024;9(32):34938–34950. doi:10.1021/acsomega.4c04627 View Source

ErmA RNA-Binding Pocket Interaction Mechanism

The introduction of the 4-(trifluoromethyl)anilino group into the quercetin scaffold resulted in complete abolition of anti-inflammatory activity, whereas unmodified quercetin retains measurable anti-inflammatory effects [1]. This functional loss represents a qualitative differentiation point: 8-(4-(trifluoromethyl)anilino)quercetin should not be selected for applications where anti-inflammatory activity is a primary endpoint, distinguishing it from parent quercetin and many other flavonoid derivatives that retain this activity [1].

ErmA Binding Mode

Supporting evidence

RNA-binding pocket interaction predicted

Supports mechanism-of-action context for SAR studies

In silico docking; class-level inference

Evidence Dimension	Anti-inflammatory activity status
Target Compound Data	Anti-inflammatory activity absent (abolished after aniline modification)
Comparator Or Baseline	Unmodified quercetin (retains anti-inflammatory activity)
Quantified Difference	Qualitative functional loss — activity abolished versus activity retained
Conditions	In vitro anti-inflammatory assays as described in the primary reference

Why This Matters

This functional loss is a critical selection criterion: procurement of this compound is scientifically justified only when anti-inflammatory activity is not a desired outcome, and when the unique ErmA inhibitory or resistance-modulating properties are the intended focus.

• [1] Hurtová M, Brdová D, Křížkovská B, Tedeschi G, Nejedlý T, Strnad O, Dobiasová S, Osifová Z, Kroneislová G, Lipov J, Valentová K, Viktorová J, Křen V. Nitrogen-Containing Flavonoids─Preparation and Biological Activity. ACS Omega. 2024;9(32):34938–34950. doi:10.1021/acsomega.4c04627 View Source

8-(4-(Trifluoromethyl)anilino)quercetin: Research & Industrial Applications

ErmA-Mediated Macrolide Resistance in S. aureus

Use in checkerboard synergy assays with macrolide antibiotics (e.g., erythromycin) in ErmA gene-positive Staphylococcus aureus strains, where this derivative demonstrates synergistic MIC reduction from 15.9 µg/mL to 6.9 µg/mL [1]. The 7-fold enhancement over parent quercetin in resistance modulation justifies its selection over unmodified flavonoids in these bacterial systems [1].

Reversing Gentamicin Resistance in MRSA

Employ as a reference ErmA inhibitor in screening campaigns targeting ribosomal methyltransferase-mediated antibiotic resistance, based on documented ErmA inhibition via interaction with the RNA-binding pocket [1]. Parent quercetin lacks comparable potency in this specific mechanism, making this derivative the appropriate tool compound [1].

Developing Low-Toxicity Flavonoid-Based Antimicrobial Adjuvants

Utilize in cytotoxicity and therapeutic index studies in HaCaT (keratinocyte) and HDF (fibroblast) cell lines, where calculated TI values of 13.94 and 13.32, respectively, provide a quantifiable safety margin for experimental design [1]. This derivative offers a defined therapeutic window exceeding 13× in these dermal cell models [1].

Structure-Activity Relationship Studies on Flavonoid-Based ErmA Inhibitors

Incorporate as a reference compound in SAR studies examining how aniline substitution alters flavonoid biological activity, specifically documenting the functional divergence from parent quercetin — including gain of ErmA inhibitory function and loss of anti-inflammatory activity [1].

Application

Selection Property

Validation Focus

Macrolide resistance reversal studies

ErmA target-engagement context

Resistance reversal endpoint validation

Aminoglycoside resensitization screening

Gentamicin resistance reversal potency context

MIC-based resensitization profiling

Antimicrobial adjuvant selectivity profiling

Cytotoxicity vs. efficacy window

Cell-line viability and TI review

SAR for flavonoid ErmA inhibitors

C-8 substitution benchmark

Comparative resistance reversal data

• [1] Hurtová M, Brdová D, Křížkovská B, Tedeschi G, Nejedlý T, Strnad O, Dobiasová S, Osifová Z, Kroneislová G, Lipov J, Valentová K, Viktorová J, Křen V. Nitrogen-Containing Flavonoids─Preparation and Biological Activity. ACS Omega. 2024;9(32):34938–34950. doi:10.1021/acsomega.4c04627 View Source